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Cat. No.: S575655

Get Quote

Chemical Profile & Synthesis Context

The table below summarizes key identifiers and physical properties of 3-Acetamidocoumarin from

chemical suppliers and a research article [1] [2] [3].

Property Description

CAS Number 779-30-6 [2] [3]

Molecular Formula C11H9NO3 [2] [3]

Molecular Weight 203.19 g/mol [2] / 203.20 g/mol [3]

Melting Point 205-207 °C (lit.) [2]

Appearance Crystalline Powder, White to Light yellow to Light orange [2] [3]

IUPAC Name N-(2-oxo-2H-chromen-3-yl)acetamide [2] [3]

SMILES CC(=O)NC1=CC2=CC=CC=C2OC1=O [3]
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The synthesis of 3-Acetamidocoumarin is typically a two-step process starting from salicylaldehyde, as

outlined in the research by the Chulabhorn Research Institute [1]. The workflow can be summarized as

follows:

Salicylaldehyde (1)

Reaction with N-acetylglycine
in acetic anhydride

at 110 °C for 7 hours

3-Acetamidocoumarin (2)

Hydrolysis with 50% HCl
in ethanol at 100 °C

for 1 hour

3-Aminocoumarin (3)

Click to download full resolution via product page

Potential Purification Challenges & Strategies

Based on the synthesis context and general HPLC troubleshooting principles [4], here are common

challenges and suggested mitigation strategies.
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Challenge Possible Cause & Explanation Troubleshooting Strategy

Low Product Yield Competitive side reactions;
research notes challenge of

suppressing formation of
salicylaldehyde byproduct during

similar coumarin reactions [5].

Optimize reaction conditions (temp,
time, catalyst); ensure strict control

of anhydrous conditions [1] [5].

Impurities/Byproducts Incomplete reaction or

decomposition; starting materials
or intermediates like salicylaldehyde

may persist [1].

Purification: Use recrystallization

(suitable for solid state) [2];
Analysis: Employ HPLC to monitor

reaction progress and purity [4].

HPLC Issues: Peak
Tailing

Silanol interactions; basic amine

group in structure can interact with
acidic silanol groups on traditional

C18 columns [4].

Use high-purity silica (Type B)

columns or polar-embedded phase
columns; add competing base (e.g.,

triethylamine) to mobile phase [4].

HPLC Issues: Broad
Peaks

Extra-column volume too large for

method; column degradation
(voids, channeling) [4].

Use short, narrow-bore capillary

connections; replace column if
degraded; avoid pressure shocks

and aggressive pH outside column
specs [4].

FAQs for Laboratory Work

Q1: What is a suitable solvent for recrystallizing 3-Acetamidocoumarin? While specific recrystallization

solvents are not listed in the search results, its solid form and melting point (205-207°C) [2] indicate

recrystallization is viable. Common laboratory solvents like ethanol, methanol, or ethyl acetate should be

evaluated based on solubility.

Q2: How can I monitor the synthesis reaction and check final purity? HPLC is the standard method.

Use a C18 column and a methanol/water or acetonitrile/water mobile phase [4] [6]. The distinct UV activity

of the coumarin ring allows for easy detection [1] [4].

Q3: Why is my HPLC peak for 3-Acetamidocoumarin broad or tailing? This is a common issue. As

discussed in the table above, use a high-purity silica-based C18 column and consider adding a small amount
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of modifying amine like triethylamine to your mobile phase to suppress silanol interactions [4].

Further Guidance

For more detailed instructions, consulting specialized organic synthesis resources and primary literature that

specifically details the purification of 3-Acetamidocoumarin will be highly beneficial.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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